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Compound of Interest

Compound Name: Mniopetal A

Cat. No.: B15568115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mniopetal A is a naturally occurring drimane-type sesquiterpenoid produced by the fungus

Mniopetalum sp.. Along with its congeners (Mniopetals B-F), it belongs to a class of

compounds that have garnered scientific interest for their notable biological activities. The

Mniopetal family of compounds are characterized by a shared tricyclic drimane sesquiterpenoid

skeleton, with structural diversity arising from variations in oxygenation patterns and ester side

chains. A key biological activity identified for the Mniopetals is the inhibition of viral reverse

transcriptases, including that of the Human Immunodeficiency Virus (HIV-1), making them

promising candidates for further investigation in drug discovery programs.

This document provides a summary of available information and generalized protocols for the

isolation and purification of Mniopetal A. It is important to note that specific quantitative data

and detailed experimental protocols for Mniopetal A are not widely available in the public

domain. The methodologies described herein are based on established procedures for the

isolation of drimane sesquiterpenoids from fungal cultures.

Physicochemical Properties
Specific quantitative physicochemical data for Mniopetal A is not readily available. However,

based on the properties of the broader class of drimane sesquiterpenoids, a general profile can
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be anticipated. These representative values are crucial for designing extraction, purification,

and formulation strategies.

Property
Representative Value for
Drimane Sesquiterpenoids

Importance in Drug
Development

Molecular Weight 200 - 400 g/mol

Influences absorption,

distribution, and diffusion

across membranes.

logP (Lipophilicity) 2 - 5
Affects solubility, permeability,

and plasma protein binding.

Aqueous Solubility Low to moderate
Critical for formulation and

bioavailability.

Melting Point
Variable, often crystalline

solids

Important for formulation,

stability, and purification.

pKa
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and Biological Context]. BenchChem, [2025]. [Online PDF]. Available at:
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protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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